![molecular formula C18H15BrN2OS B2698750 2-(4-bromophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide CAS No. 1787879-04-2](/img/structure/B2698750.png)
2-(4-bromophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide
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Description
2-(4-bromophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide, also known as BPTMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BPTMA belongs to the class of compounds known as acetamides, and it has been found to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Antimicrobial Applications
One of the foundational studies in this area described the synthesis of novel Schiff bases and thiazolidinone derivatives , including structures related to "2-(4-bromophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide". These compounds were evaluated for their antibacterial and antifungal activities, highlighting the importance of such molecules in developing new antimicrobial agents (Fuloria et al., 2014).
Antimicrobial and Quantum Calculations
Another study focused on the antimicrobial activity and quantum calculations of novel sulphonamide derivatives , similar in structure to the compound . This research not only underscored the antimicrobial potential of these compounds but also employed computational chemistry to elucidate their molecular properties and reactivity (Fahim & Ismael, 2019).
Biological Activities and Quantum Mechanical Investigations
The synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reaction was detailed in a study that provided insights into the chemical versatility and potential biological applications of such compounds. The study highlighted their anti-thrombolytic, biofilm inhibition, and haemolytic activities, demonstrating the broad spectrum of research applications for these molecules (Ahmad et al., 2017).
Antiproliferative Activity Studies
Research on new functionalized pyridine linked thiazole derivatives explored their synthesis and antiproliferative activities against various cancer cell lines. This study illustrates the compound's potential in cancer research, particularly in identifying new therapeutic agents with specific activity against cancer cells (Alqahtani & Bayazeed, 2020).
properties
IUPAC Name |
2-(4-bromophenyl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2OS/c19-17-3-1-13(2-4-17)8-18(22)21-10-14-7-16(11-20-9-14)15-5-6-23-12-15/h1-7,9,11-12H,8,10H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRUXMGZHMGOIRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NCC2=CC(=CN=C2)C3=CSC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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